Cas no 877826-25-0 (1-methyl-4-(methylsulfamoyl)-1H-pyrrole-2-carboxylic Acid)

• Product Name: 1-methyl-4-(methylsulfamoyl)-1H-pyrrole-2-carboxylic Acid
• CAS No: 877826-25-0
• MF: C₇H₁₀N₂O₄S
• MW: 218.230300426483
• MDL: MFCD07847870
• CID: 3109100
• PubChem ID: 9106624
• Update Time: 2025-04-21

1-methyl-4-(methylsulfamoyl)-1H-pyrrole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-[(methylamino)sulfonyl]-1H-pyrrole-2-carboxylic acid
• CS-0241883
• 1-methyl-4-(methylsulfamoyl)-1H-pyrrole-2-carboxylic acid
• AB00747274-01
• 1-methyl-4-(methylsulfamoyl)pyrrole-2-carboxylic Acid
• 1-methyl-4-(methylsulfamoyl)-1H-pyrrole-2-carboxylicacid
• G36722
• Z166667320
• EN300-24001
• 877826-25-0
• AKOS000136240
• 1-methyl-4-(methylsulfamoyl)-1H-pyrrole-2-carboxylic Acid

• MDL： MFCD07847870
• Inchi： 1S/C7H10N2O4S/c1-8-14(12,13)5-3-6(7(10)11)9(2)4-5/h3-4,8H,1-2H3,(H,10,11)
• InChI Key： JHLFPAOYEMGHPP-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)N(C)C=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 218.03612798Da
• Monoisotopic Mass: 218.03612798Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 451.0±55.0 °C at 760 mmHg
• Flash Point: 226.5±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-methyl-4-(methylsulfamoyl)-1H-pyrrole-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids